Cas no 2009-83-8 (6-Chloro-1-hexanol)

• Product Name: 6-Chloro-1-hexanol
• CAS No: 2009-83-8
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• MDL: MFCD00002984
• CID: 42297
• PubChem ID: 74828
• Update Time: 2025-04-18

6-Chloro-1-hexanol Chemical and Physical Properties

Names and Identifiers

• 6-Chlorohexan-1-ol
• Chlorohexanol
• Hexamethylene chlorohydrin
• 6-Chloro-1-hexanol
• 6-Chlorohexanol
• 1-Chloro-6-hydroxyhexane
• 1-Chloro-6-hexanol
• 1-Chloro-6-hydroxyhexane,Hexamethylene chlorohydrin
• 6-Chlor-1-Hexanol
• 6-chloro-1-hexano
• 6-chlorohexyl alcohol
• 1-Hexanol, 6-chloro-
• omega-Chlorohexanol
• 6-chloro-hexanol
• T2HIT6N5UF
• 1-Chloro-6-hydroxyhexane, 6-Chloro-1-hexanol
• JNTPTNNCGDAGEJ-UHFFFAOYSA-N
• NSC3700
• 6-chlorohexan-1ol
• 6-Chlorhexan-1-ol
• 6-chloro-hexan-1-ol
• PubChem16921
• HY-41681
• .OMEGA.-CHLOROHEXANOL
• Q-201200
• InChI=1/C6H13ClO/c7-5-3-1-2-4-6-8/h8H,1-6H
• SY001629
• F0001-0710
• 6-Chloro-1-hexyl--d6 Alcohol
• NS00003030
• 2009-83-8
• 4-01-00-01704 (Beilstein Handbook Reference)
• AKOS006221644
• Tox21_202812
• NSC 3700
• MFCD00002984
• NSC-3700
• AMY25606
• BRN 1697307
• SCHEMBL180131
• 1-Chloro-6-hexanol; 1-Chloro-6-hydroxyhexane; 6-Chlorohexanol; Hexamethylene chlorohydrin; NSC 3700; -Chlorohexanol
• CHEMBL2260959
• DTXSID4049240
• NCGC00260358-01
• CAS-2009-83-8
• EN300-97571
• 6-Chlorohexanol, 96%
• 1-Chloro-6-hexanol; 1-Chloro-6-hydroxyhexane; 6-Chlorohexanol; Hexamethylene chlorohydrin; NSC 3700; omega-Chlorohexanol
• CS-B1599
• UNII-T2HIT6N5UF
• EC 217-925-2
• FT-0621022
• EINECS 217-925-2
• Q27289579
• D70146
• AS-11946
• AI3-61541
• A814241
• DTXCID6029096
• 6-Chloro-1-hexanol,98%
• 1-Chloro-6-hexanol; 1-Chloro-6-hydroxyhexane; 6-Chlorohexanol; Hexamethylene Chlorohydrin; NSC 3700; ?-Chlorohexanol
• DB-045084

• MDL： MFCD00002984
• Inchi： 1S/C6H13ClO/c7-5-3-1-2-4-6-8/h8H,1-6H2
• InChI Key： JNTPTNNCGDAGEJ-UHFFFAOYSA-N
• SMILES： ClCCCCCCO
• BRN： 1697307

Computed Properties

• Exact Mass: 136.06500
• Monoisotopic Mass: 136.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 1.024 g/mL at 25 °C(lit.)
• Melting Point: 129-130
• Boiling Point: 117°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.456(lit.)
• Solubility: Soluble in dimethylformamide.
• PSA: 20.23000
• LogP: 1.77790
• Solubility: Difficult solution and water

6-Chloro-1-hexanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H312,H315,H319,H332
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21-36/38
• Safety Instruction： S26-S36/37-S36/37/39
• RTECS：MO9160000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：I; II; III
• Safety Term：S26;S36/37/39
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether